Cas no 1020503-29-0 (1-{[3,5-dimethyl-1-(4-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}piperidine)

• Product Name: 1-{[3,5-dimethyl-1-(4-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}piperidine
• CAS No: 1020503-29-0
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 6338942
• PubChem ID: 27452980
• Update Time: 2025-09-28

1-{[3,5-dimethyl-1-(4-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{[3,5-dimethyl-1-(4-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}piperidine
• (3,5-dimethyl-4-piperidin-1-ylsulfonylpyrazol-1-yl)-(4-nitrophenyl)methanone
• F2065-0305
• (3,5-dimethyl-4-(piperidin-1-ylsulfonyl)-1H-pyrazol-1-yl)(4-nitrophenyl)methanone
• 1020503-29-0
• AKOS021672532

• Inchi： 1S/C17H20N4O5S/c1-12-16(27(25,26)19-10-4-3-5-11-19)13(2)20(18-12)17(22)14-6-8-15(9-7-14)21(23)24/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： DMGBDWKWPWKMDU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)C=1C)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles